Cas no 2490375-71-6 (1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro3.5nonane)

• Product Name: 1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro3.5nonane
• CAS No: 2490375-71-6
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5248541
• PubChem ID: 165766649
• Update Time: 2025-07-14

1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.5]nonane, 1-[1-(1-methylethyl)-1H-imidazol-2-yl]-
• 1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro3.5nonane

• Inchi： 1S/C13H21N3O/c1-10(2)16-6-5-14-12(16)11-13(9-15-11)3-7-17-8-4-13/h5-6,10-11,15H,3-4,7-9H2,1-2H3
• InChI Key： YZLRMRNQOYUCSL-UHFFFAOYSA-N
• SMILES： C1(C2N(C(C)C)C=CN=2)C2(CCOCC2)CN1

Additional information on 1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro3.5nonane

Introduction to 1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro[3.5]nonane (CAS No. 2490375-71-6)

1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro[3.5]nonane (CAS No. 2490375-71-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings, in this case, a seven-membered oxaspiro ring and a five-membered imidazole ring. The presence of the isopropyl group further enhances its structural complexity and functional versatility.

The chemical structure of 1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro[3.5]nonane is particularly intriguing due to its spirocyclic framework, which provides a rigid and conformationally constrained scaffold. This rigidity can be advantageous in drug design, as it can help in optimizing the binding affinity and selectivity of the compound towards specific biological targets. The imidazole moiety, known for its ability to form hydrogen bonds and coordinate with metal ions, adds to the compound's potential for interacting with various biomolecules.

Recent studies have explored the pharmacological properties of 1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro[3.5]nonane. One notable area of research has been its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby blocking its catalytic activity and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxa-2-azaspiro[3.5]nonane has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are critical mediators of inflammation. This suggests that the compound could be a valuable candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The bioavailability and pharmacokinetic profile of 1-1-(propan-2-yl)-1H-imidazol-2-yl-7-oxxa-spiro[3.5]nonane have also been investigated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. However, more detailed studies are needed to fully characterize its pharmacokinetic properties and optimize its formulation for clinical use.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical studies on 1-(propan--yl)-H-imidazol--yl--oxa--spiro[].[]nonane have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are encouraging and support further investigation into its safety profile in human subjects.

The potential applications of 1-(propan--yl)-H-imidazol--yl--oxa--spiro[].[]nonane extend beyond neurodegenerative diseases and inflammatory conditions. Researchers are exploring its efficacy in other therapeutic areas, such as cancer and metabolic disorders. For example, preliminary studies have indicated that the compound may have antiproliferative effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

In conclusion, 1-(propan--yl)-H-imidazol--yl--oxa--spiro[].[]nonane (CAS No. 2490375-) is a promising compound with a unique chemical structure that offers significant potential for various therapeutic applications. Its ability to inhibit key enzymes, modulate inflammatory responses, and exhibit low toxicity makes it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action and optimize its properties for clinical use.